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Lurasidone Opened Imide Lurasidone Opened Imide
Brand Name: Vulcanchem
CAS No.: 1644295-07-7
VCID: VC0053373
InChI: InChI=1S/C28H38N4O3S/c33-27(24-18-9-10-19(15-18)25(24)28(34)35)29-16-20-5-1-2-6-21(20)17-31-11-13-32(14-12-31)26-22-7-3-4-8-23(22)36-30-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2,(H,29,33)(H,34,35)/t18-,19+,20+,21+,24+,25-/m1/s1
SMILES: C1CCC(C(C1)CNC(=O)C2C3CCC(C3)C2C(=O)O)CN4CCN(CC4)C5=NSC6=CC=CC=C65
Molecular Formula: C28H38N4O3S
Molecular Weight: 510.697

Lurasidone Opened Imide

CAS No.: 1644295-07-7

Reference Standards

VCID: VC0053373

Molecular Formula: C28H38N4O3S

Molecular Weight: 510.697

Lurasidone Opened Imide - 1644295-07-7

CAS No. 1644295-07-7
Product Name Lurasidone Opened Imide
Molecular Formula C28H38N4O3S
Molecular Weight 510.697
IUPAC Name (1R,2S,3R,4S)-2-[[(1R,2R)-2-[[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]methyl]cyclohexyl]methylcarbamoyl]bicyclo[2.2.1]heptane-3-carboxylic acid
Standard InChI InChI=1S/C28H38N4O3S/c33-27(24-18-9-10-19(15-18)25(24)28(34)35)29-16-20-5-1-2-6-21(20)17-31-11-13-32(14-12-31)26-22-7-3-4-8-23(22)36-30-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2,(H,29,33)(H,34,35)/t18-,19+,20+,21+,24+,25-/m1/s1
Standard InChIKey QEWPJJKHHCTRAZ-NZJLJWDESA-N
SMILES C1CCC(C(C1)CNC(=O)C2C3CCC(C3)C2C(=O)O)CN4CCN(CC4)C5=NSC6=CC=CC=C65
Synonyms (1S,2R,3S,4R)-3-((((1R,2R)-2-((4-(Benzo[d]isothiazol-3-yl)piperazin-1-yl)methyl)cyclohexyl)methyl)carbamoyl)bicyclo[2.2.1]heptane-2-carboxylic Acid;
Last Modified Aug 20 2021
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